Cas no 148225-38-1 (Arundinin)

Arundinin structure
Arundinin structure
Product Name:Arundinin
CAS No:148225-38-1
MF:C22H22O4
MW:350.407686710358
CID:212398
PubChem ID:102316541
Update Time:2025-04-19

Arundinin Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-[2-(3-hydroxyphenyl)ethyl]-2-[(4-hydroxyphenyl)methyl]-3-methoxy-
    • Arundinin
    • 3,3'-dihydroxy-4-(4-hydroxybenzyl)-5-methoxybibenzyl
    • HY-N8176
    • E88885
    • 148225-38-1
    • FS-7291
    • CHEMBL3954953
    • AKOS040761377
    • CS-0140260
    • 5-[2-(3-hydroxyphenyl)ethyl]-2-[(4-hydroxyphenyl)methyl]-3-methoxyphenol
    • DA-61232
    • Inchi: 1S/C22H22O4/c1-26-22-14-17(6-5-15-3-2-4-19(24)11-15)13-21(25)20(22)12-16-7-9-18(23)10-8-16/h2-4,7-11,13-14,23-25H,5-6,12H2,1H3
    • InChI Key: BVFRTQOQLFIUFZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1CC1C=CC(=CC=1)O)O)CCC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 350.15186
  • Monoisotopic Mass: 350.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.92

Arundinin Pricemore >>

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